2-(3-((2-((3-acetamidophenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(3-acetamidoanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C24H28N4O5S/c1-4-27(5-2)24(31)15-28-14-22(20-11-6-7-12-21(20)28)34(32,33)16-23(30)26-19-10-8-9-18(13-19)25-17(3)29/h6-14H,4-5,15-16H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: XSUYTECWZNFKOM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C24H28N4O5S
• Molecular Weight: 484.6 g/mol
• CAS No.: 878056-95-2

Description

The compound is a complex organic molecule with multiple functional groups. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The molecule also has an acetamidophenyl group, which is a common motif in many bioactive compounds.

Molecular Structure Analysis

The molecule likely contains multiple bonds, aromatic rings, and possibly some rotatable bonds. It also contains functional groups such as sulfones and amides, which can participate in various chemical reactions.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the sulfone group can participate in substitution and elimination reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Antimicrobial Evaluation

• Synthesis of heterocycles incorporating the sulfamoyl moiety has been explored, showing that derivatives of cyanoacetamides, similar in structure to the compound , exhibit promising in vitro antibacterial and antifungal activities. This indicates potential applications in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).

Antioxidant and Neuroprotective Activities

• In a study exploring the antioxidant power of certain compounds, derivatives similar to the specified chemical were found to have significant antioxidant capacity and neuroprotective effects against cell death induced by oxidative stress. This suggests their potential utility in treating pathologies associated with oxidative stress, such as neurodegenerative diseases (Pachón-Angona et al., 2019).

Antimicrobial Properties of Pyridine Derivatives

• Research involving the synthesis of new pyridine derivatives, structurally akin to the compound , demonstrated considerable antibacterial activity. This further highlights its potential in antimicrobial applications (Patel & Agravat, 2009).